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Compound of Interest

Compound Name: 1,3-Dimethoxycyclohexane

Cat. No.: B1217644

This technical guide provides a comprehensive overview of the chemical properties of 1,3-
Dimethoxycyclohexane, including its molecular formula and weight. It is intended for
researchers, scientists, and professionals in the field of drug development and organic
chemistry. This document presents key data in a structured format, outlines a general
experimental approach for its synthesis, and includes a logical diagram for the determination of
its molecular weight.

Core Compound Data

1,3-Dimethoxycyclohexane is a cyclic ether with the chemical formula C8H1602.[1][2][3] It
exists as two geometric isomers: cis-1,3-Dimethoxycyclohexane and trans-1,3-
Dimethoxycyclohexane. The quantitative data for this compound are summarized in the table

below.
Property Value Source
Molecular Formula C8H1602 [1112][3]
Molecular Weight 144.21 g/mol [1][2]13]
CAS Number 30363-81-6 [1]

Experimental Protocols
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While a specific, detailed experimental protocol for the synthesis of 1,3-
Dimethoxycyclohexane is not readily available in the cited literature, a general synthetic route
can be proposed based on established organic chemistry principles for the formation of ethers.
A common method for preparing dialkoxyalkanes is through the Williamson ether synthesis or
by alkylation of corresponding diols.

General Synthesis via Alkylation of 1,3-Cyclohexanediol:

The synthesis of 1,3-Dimethoxycyclohexane can be achieved through the methylation of 1,3-
cyclohexanediol. This procedure involves the deprotonation of the hydroxyl groups to form
alkoxides, which then act as nucleophiles to attack a methylating agent.

Materials:

1,3-Cyclohexanediol (cis/trans mixture or a pure isomer)

e Astrong base (e.g., sodium hydride)

» A methylating agent (e.g., methyl iodide or dimethyl sulfate)

» Anhydrous aprotic solvent (e.g., tetrahydrofuran or diethyl ether)
e Quenching solution (e.g., saturated aqueous ammonium chloride)
» Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)
e Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

o Reaction Setup: A solution of 1,3-cyclohexanediol in an anhydrous aprotic solvent is
prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

o Deprotonation: The strong base (e.g., sodium hydride) is added portion-wise to the solution
at a controlled temperature (typically O °C) to deprotonate the hydroxyl groups, forming the
corresponding dialkoxide.
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» Methylation: The methylating agent (e.g., methyl iodide) is then added to the reaction
mixture. The reaction is allowed to proceed, often with stirring at room temperature or gentle
heating, until the reaction is complete (monitored by techniques like Thin Layer
Chromatography).

o Workup: The reaction is carefully quenched by the slow addition of a suitable quenching
solution. The resulting mixture is then transferred to a separatory funnel for extraction.

o Extraction and Purification: The aqueous and organic layers are separated, and the aqueous
layer is further extracted with an organic solvent. The combined organic extracts are washed,
dried over a drying agent, filtered, and the solvent is removed under reduced pressure to
yield the crude product.

 Purification: The crude 1,3-Dimethoxycyclohexane can be purified by distillation or column
chromatography to obtain the final product.

Analytical Characterization:

The identity and purity of the synthesized 1,3-Dimethoxycyclohexane can be confirmed using
various analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable
method for the analysis of this compound, providing information on its retention time and mass
spectrum, which can be compared to reference data.

Logical Workflow

The following diagram illustrates the logical relationship between the elemental composition of
1,3-Dimethoxycyclohexane and the calculation of its molecular weight.

Molecular Formula EEBIEEYLeSI Elemental Composition Number of Atoms
CsH1602

. ) Summation  @YEIEEIERWET
—summation |
Molecular Weight Calculation 144.21 gimol
Standard Atomic Weights Atomic Mass Units
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Caption: Logical flow for calculating the molecular weight from the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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